Cas no 2227206-69-9 (6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride)

6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride structure
2227206-69-9 structure
Product Name:6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride
CAS No:2227206-69-9
MF:C6H14Cl2F2N2
MW:223.091566562653
MDL:MFCD31696157
CID:5058156
PubChem ID:134830357
Update Time:2026-02-28

6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6,6-difluoro-1-methyl-1,4-diazepane dihydrochloride
    • 6,6-Difluoro-1-methyl-1,4-diazepane diHCl
    • 6,6-difluoro-1-methyl-1,4-diazepane;dihydrochloride
    • EN300-22865920
    • 2227206-69-9
    • 6,6-DIFLUORO-1-METHYL-1,4-DIAZEPANE 2HCL
    • AS-77897
    • 6,6-difluoro-1-methyl-1,4-diazepanedihydrochloride
    • CS-0184070
    • Z3153427712
    • SY324136
    • P18855
    • MFCD31696157
    • 6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride
    • MDL: MFCD31696157
    • Inchi: 1S/C6H12F2N2.2ClH/c1-10-3-2-9-4-6(7,8)5-10;;/h9H,2-5H2,1H3;2*1H
    • InChI Key: KBBDFGYRHCSEGL-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1(CNCCN(C)C1)F

Computed Properties

  • Exact Mass: 222.0502102g/mol
  • Monoisotopic Mass: 222.0502102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3

6,6-Difluoro-1-methyl-1,4-diazepane dihydrochloride Pricemore >>

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Chemenu
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